Cas no 1314987-57-9 (5-(3-chloro-4-methylphenyl)pyridin-2-amine)

• Product Name: 5-(3-chloro-4-methylphenyl)pyridin-2-amine
• CAS No: 1314987-57-9
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• MDL: MFCD19684148
• CID: 2770249
• PubChem ID: 56777414
• Update Time: 2025-11-02

5-(3-chloro-4-methylphenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-4-methylphenyl)pyridin-2-amine
• CS-0209525
• 2-Amino-5-(3-chloro-4-methylphenyl)pyridine
• MFCD19684148
• 1314987-57-9
• SB55456
• AKOS017557664
• DTXSID20718559
• BS-20548
• 2-Pyridinamine, 5-(3-chloro-4-methylphenyl)-
• SCHEMBL12349143

• MDL： MFCD19684148
• Inchi： 1S/C12H11ClN2/c1-8-2-3-9(6-11(8)13)10-4-5-12(14)15-7-10/h2-7H,1H3,(H2,14,15)
• InChI Key： NDJBDUAZXZABHL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C=NC(=CC=1)N

Computed Properties

• Exact Mass: 218.06100
• Monoisotopic Mass: 218.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 39.64000
• LogP: 3.22270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-chloro-4-methylphenyl)pyridin-2-amine

Recent Advances in the Study of 5-(3-chloro-4-methylphenyl)pyridin-2-amine (CAS: 1314987-57-9)

In recent years, the compound 5-(3-chloro-4-methylphenyl)pyridin-2-amine (CAS: 1314987-57-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and chloromethylphenyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-(3-chloro-4-methylphenyl)pyridin-2-amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, to achieve efficient and scalable production. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies. Additionally, the structural elucidation of 5-(3-chloro-4-methylphenyl)pyridin-2-amine has been confirmed through spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity for subsequent applications.

Biological evaluations of 5-(3-chloro-4-methylphenyl)pyridin-2-amine have revealed its potent inhibitory activity against several kinase targets, including those implicated in cancer and inflammatory diseases. In vitro studies demonstrated that the compound effectively suppresses kinase activity at nanomolar concentrations, highlighting its potential as a lead candidate for drug development. Furthermore, in vivo studies using animal models have shown promising pharmacokinetic profiles, with good oral bioavailability and minimal off-target effects. These findings underscore the compound's therapeutic potential and warrant further investigation in clinical settings.

Recent research has also explored the mechanistic underpinnings of 5-(3-chloro-4-methylphenyl)pyridin-2-amine's biological activity. Structural biology studies, including X-ray crystallography, have provided insights into the compound's binding mode within the kinase active site, facilitating the design of more potent and selective derivatives. Computational modeling has further supported these findings, enabling the prediction of structure-activity relationships (SAR) and guiding the optimization of the compound's pharmacological properties.

In conclusion, 5-(3-chloro-4-methylphenyl)pyridin-2-amine (CAS: 1314987-57-9) represents a promising scaffold for the development of novel kinase inhibitors and other therapeutic agents. The latest research highlights its synthetic accessibility, potent biological activity, and favorable pharmacokinetic properties, positioning it as a valuable candidate for further drug discovery efforts. Future studies should focus on advancing this compound through preclinical development and exploring its potential in combination therapies for complex diseases.